Cas no 2648944-98-1 (3-(trichloromethyl)-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-(trichloromethyl)-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2648944-98-1
• MF: C₈H₁₂Cl₃NO
• MW: 244.545979499817
• MDL: MFCD34168318
• CID: 5665575
• PubChem ID: 155973396
• Update Time: 2025-06-14

3-(trichloromethyl)-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-27692191
• 2648944-98-1
• 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol
• 3-(trichloromethyl)-8-azabicyclo3.2.1octan-3-ol

• MDL： MFCD34168318
• Inchi： 1S/C8H12Cl3NO/c9-8(10,11)7(13)3-5-1-2-6(4-7)12-5/h5-6,12-13H,1-4H2
• InChI Key： ZWHBMVQLULLNNR-UHFFFAOYSA-N
• SMILES： ClC(C1(CC2CCC(C1)N2)O)(Cl)Cl

Computed Properties

• Exact Mass: 242.998447g/mol
• Monoisotopic Mass: 242.998447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(trichloromethyl)-8-azabicyclo3.2.1octan-3-ol

Exploring the Unique Properties and Applications of 3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2648944-98-1)

The compound 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2648944-98-1) is a structurally intriguing molecule that has garnered attention in the fields of organic chemistry and pharmaceutical research. Its unique bicyclic framework and functional groups make it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its azabicyclic core could serve as a scaffold for bioactive compounds targeting neurological and metabolic disorders.

One of the most discussed aspects of 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol is its stereochemistry, which plays a critical role in its reactivity and interactions with biological systems. The presence of the trichloromethyl group introduces significant electronic effects, influencing the compound's stability and solubility. This has led to innovative studies on its use in asymmetric synthesis, a hot topic in modern organic chemistry. Recent publications highlight its utility in constructing chiral building blocks, aligning with the growing demand for enantioselective methodologies.

From an industrial perspective, CAS No. 2648944-98-1 is being explored for its potential in agrochemical formulations. Its azabicyclic structure may contribute to novel modes of action in crop protection agents, addressing global challenges like pesticide resistance. Sustainability-focused research also examines its biodegradability, a key concern for environmentally conscious manufacturers. These applications resonate with current trends in green chemistry and circular economy principles.

The synthesis of 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol often involves catalytic processes, another area of intense scientific inquiry. Advances in transition metal catalysis have enabled more efficient routes to this compound, reducing waste and energy consumption. Computational chemistry studies further optimize these pathways, leveraging AI-driven molecular modeling – a technique frequently searched by chemists seeking to accelerate R&D workflows.

Analytical characterization of this compound presents interesting challenges due to its polar functional groups. Modern techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for quality control, particularly for pharmaceutical-grade material. These analytical aspects connect with broader discussions about quality by design (QbD) in chemical manufacturing, a regulatory priority in many industries.

Looking ahead, 2648944-98-1 continues to inspire research into molecular diversity and structure-activity relationships. Its hybrid nature – combining aliphatic, cyclic, and heteroatomic features – makes it a fascinating case study for medicinal chemistry students and professionals alike. As synthetic methodologies evolve, this compound may unlock new possibilities in small molecule therapeutics and material science applications.